Cas no 4746-63-8 (2-hydroxy-2,2-bis(thiophen-2-yl)acetic acid)

• Product Name: 2-hydroxy-2,2-bis(thiophen-2-yl)acetic acid
• CAS No: 4746-63-8
• MF: C₁₀H₈O₃S₂
• MW: 240.298720359802
• CID: 931040
• PubChem ID: 12723754
• Update Time: 2025-05-21

2-hydroxy-2,2-bis(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2,2-bis(2-thienyl) acetic acid
• Di-2-thienylglycolic Acid
• 2-hydroxy-2,2-dithiophen-2-ylacetic acid
• dithienylglycolic acid
• dithienyl-hydroxyacetic acid
• hydroxy-di-thiophen-2-yl-acetic acid
• 2-hydroxy-2,2-bis(thiophen-2-yl)acetic acid
• SCHEMBL73892
• CHEMBL3706466
• Q27288129
• E78156
• AKOS015855432
• BS-51840
• 2-Hydroxy-2,2-bis(2-thienyl)acetic acid
• DB-087192
• .ALPHA.,.ALPHA.-DI(2-THIENYL)GLYCOLIC ACID
• 2-Hydroxy-2,2-di(thiophen-2-yl)aceticacid
• UNII-RI3X2J9148
• Hydroxy[di(thiophen-2-yl)]acetic acid,
• LAS-34850
• Glycolic acid, di-2-thienyl- (7CI,8CI); (Hydroxy)(di-2-thienyl)acetic acid; 2-Hydroxy-2,2-di(2-thienyl)acetic acid; Di-2-thienylglycolic acid; alpha,alpha-Di(2-thienyl)glycolic acid; Tiotropium Bromide Monohydrate Imp A (EP)
• CS-0452816
• 2-Thiopheneacetic acid, alpha-hydroxy-alpha-2-thienyl-
• LAS34850
• DTXSID30508125
• 2-hydroxy-2,2-di(2-thienyl)acetic acid
• 2-hydroxy-2,2-dithien-2-ylacetic acid
• Glycolic acid, di-2-thienyl-
• Hydroxydi(thiophen-2-yl)acetic acid
• ACLIDINIUM METABOLITE (LAS 34850)
• TIOTROPIUM BROMIDE MONOHYDRATE IMPURITY A [EP IMPURITY]
• RI3X2J9148
• alpha,alpha-Di(2-thienyl)glycolic acid
• 2-Hydroxy-2,2-di(thiophen-2-yl)acetic acid
• 4746-63-8
• FVEJUHUCFCAYRP-UHFFFAOYSA-N
• (Hydroxy)(di-2-thienyl)acetic acid
• 2-THIOPHENEACETIC ACID, .ALPHA.-HYDROXY-.ALPHA.-2-THIENYL-
• AC-15518

• MDL： MFCD04038827
• Inchi： 1S/C10H8O3S2/c11-9(12)10(13,7-3-1-5-14-7)8-4-2-6-15-8/h1-6,13H,(H,11,12)
• InChI Key： FVEJUHUCFCAYRP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)(C1=CC=CS1)O

Computed Properties

• Exact Mass: 239.99100
• Monoisotopic Mass: 239.99148646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.683
• PSA: 114.01000
• LogP: 2.13010
• Vapor Pressure: Not available

2-hydroxy-2,2-bis(thiophen-2-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-hydroxy-2,2-bis(thiophen-2-yl)acetic acid

Comprehensive Overview of 2-hydroxy-2,2-bis(thiophen-2-yl)acetic acid (CAS No. 4746-63-8)

2-hydroxy-2,2-bis(thiophen-2-yl)acetic acid (CAS No. 4746-63-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, material science, and agrochemicals. This compound features a central acetic acid moiety substituted with two thiophene rings and a hydroxyl group, making it a versatile intermediate for synthetic chemistry. Researchers and industries are increasingly exploring its utility in designing novel heterocyclic compounds, which are pivotal in drug discovery and functional materials.

The growing interest in 2-hydroxy-2,2-bis(thiophen-2-yl)acetic acid aligns with the broader trend of leveraging sulfur-containing compounds for their electronic and biological properties. Thiophene derivatives, in particular, are widely studied for their role in organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. With the rise of sustainable technologies, this compound’s potential in green chemistry and biodegradable materials has also become a hot topic among scientists and engineers.

One of the most frequently searched questions about CAS No. 4746-63-8 revolves around its synthesis and purification methods. The compound is typically prepared via a multi-step organic reaction involving the condensation of thiophene derivatives with glyoxylic acid, followed by selective oxidation. Advanced techniques like column chromatography and recrystallization are often employed to achieve high purity, which is critical for its application in sensitive fields like pharmaceutical intermediates.

Another area of interest is the compound’s role in medicinal chemistry. Due to its thiophene backbone, it serves as a building block for drugs targeting inflammation, microbial infections, and even certain cancers. Recent studies highlight its potential as a precursor for enzyme inhibitors, which are a focal point in modern drug development. This aligns with the increasing demand for targeted therapies and personalized medicine, making 2-hydroxy-2,2-bis(thiophen-2-yl)acetic acid a compound of high relevance.

From an industrial perspective, the compound’s stability and reactivity make it suitable for catalysis and polymer chemistry. Its incorporation into coordination polymers and metal-organic frameworks (MOFs) has been explored for applications in gas storage and separation. These advancements tie into the global push for clean energy solutions, where such materials play a crucial role.

In summary, 2-hydroxy-2,2-bis(thiophen-2-yl)acetic acid (CAS No. 4746-63-8) is a multifaceted compound with broad applicability across scientific and industrial domains. Its synergy with emerging trends like sustainable chemistry, drug discovery, and advanced materials ensures its continued relevance in research and development. As innovation progresses, this compound is poised to remain a key player in addressing some of the most pressing challenges in science and technology.